![molecular formula C19H19N3O4 B2540568 2-(2-Amino-5-(3,4-dimethoxyphenyl)pyrimidin-4-yl)-5-methoxyphenol CAS No. 902011-65-8](/img/structure/B2540568.png)
2-(2-Amino-5-(3,4-dimethoxyphenyl)pyrimidin-4-yl)-5-methoxyphenol
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-(2-Amino-5-(3,4-dimethoxyphenyl)pyrimidin-4-yl)-5-methoxyphenol is a useful research compound. Its molecular formula is C19H19N3O4 and its molecular weight is 353.378. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Antifungal Activity
A study explored the synthesis and antifungal effects of 4-chloro-6-methoxy-N, N-dimethylpyrimidin-2-amine derivatives, which share a structural resemblance with the chemical compound , against certain fungi like Aspergillus terreus and Aspergillus niger. The findings suggested potential for these compounds as antifungal agents, indicating a broader scope for investigating similar compounds for antifungal applications (Jafar et al., 2017).
Anti-Inflammatory and Analgesic Properties
Another study synthesized novel compounds from visnagenone and khellinone, structurally related to the compound of interest, demonstrating significant anti-inflammatory and analgesic activities. This work highlights the potential for developing new therapeutic agents based on the chemical framework of 2-(2-Amino-5-(3,4-dimethoxyphenyl)pyrimidin-4-yl)-5-methoxyphenol for treating inflammation and pain (Abu‐Hashem et al., 2020).
Corrosion Inhibition
Research on Schiff base derivatives of vanillin, which bear structural similarities to the target compound, revealed their effectiveness in corrosion inhibition for mild steel in acidic environments. This suggests potential industrial applications of similar compounds in protecting metal surfaces against corrosion (Satpati et al., 2020).
Antimicrobial and Anticancer Agents
Pyrazole derivatives, including structures analogous to the query compound, have been synthesized and evaluated for their antimicrobial and anticancer activity. This research indicates the compound's structural framework could be explored for developing new antimicrobial and anticancer therapies (Hafez et al., 2016).
Mechanism of Action
Target of Action
The compound contains a pyrimidine ring, which is a common feature in many bioactive molecules. Pyrimidine derivatives have been found to interact with a variety of biological targets, including various enzymes and receptors .
Biochemical Pathways
Without specific information, it’s hard to say which biochemical pathways this compound might affect. Pyrimidine derivatives have been implicated in a wide range of biological activities, including antiviral, anti-inflammatory, and anticancer effects .
Properties
IUPAC Name |
2-[2-amino-5-(3,4-dimethoxyphenyl)pyrimidin-4-yl]-5-methoxyphenol |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H19N3O4/c1-24-12-5-6-13(15(23)9-12)18-14(10-21-19(20)22-18)11-4-7-16(25-2)17(8-11)26-3/h4-10,23H,1-3H3,(H2,20,21,22) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WZKHNRPLHVOYTK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=C(C=C1)C2=NC(=NC=C2C3=CC(=C(C=C3)OC)OC)N)O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H19N3O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID101327917 |
Source
|
Record name | 2-[2-amino-5-(3,4-dimethoxyphenyl)pyrimidin-4-yl]-5-methoxyphenol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID101327917 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
353.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Solubility |
1 [ug/mL] (The mean of the results at pH 7.4) |
Source
|
Record name | SID49648335 | |
Source | Burnham Center for Chemical Genomics | |
URL | https://pubchem.ncbi.nlm.nih.gov/bioassay/1996#section=Data-Table | |
Description | Aqueous solubility in buffer at pH 7.4 | |
CAS No. |
902011-65-8 |
Source
|
Record name | 2-[2-amino-5-(3,4-dimethoxyphenyl)pyrimidin-4-yl]-5-methoxyphenol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID101327917 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.